Cas no 820253-16-5 (Phosphine oxide, tris[3,5-bis(trifluoromethyl)phenyl]-)

Phosphine oxide, tris[3,5-bis(trifluoromethyl)phenyl]- structure
820253-16-5 structure
Product Name:Phosphine oxide, tris[3,5-bis(trifluoromethyl)phenyl]-
CAS No:820253-16-5
MF:C24H9F18OP
MW:686.272690534592
CID:699933
PubChem ID:71420309
Update Time:2025-04-19

Phosphine oxide, tris[3,5-bis(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Phosphine oxide, tris[3,5-bis(trifluoromethyl)phenyl]-
    • 1-bis[3,5-bis(trifluoromethyl)phenyl]phosphoryl-3,5-bis(trifluoromethyl)benzene
    • Tris[3,5-bis(trifluoromethyl)phenyl]phosphine oxide
    • DTXSID30839507
    • 820253-16-5
    • RYPCLALNNFWKCU-UHFFFAOYSA-N
    • Tris[3,5-bis(trifluoromethyl)phenyl](oxo)-lambda~5~-phosphane
    • Inchi: 1S/C24H9F18OP/c25-19(26,27)10-1-11(20(28,29)30)5-16(4-10)44(43,17-6-12(21(31,32)33)2-13(7-17)22(34,35)36)18-8-14(23(37,38)39)3-15(9-18)24(40,41)42/h1-9H
    • InChI Key: RYPCLALNNFWKCU-UHFFFAOYSA-N
    • SMILES: P(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)=O

Computed Properties

  • Exact Mass: 686.0103588g/mol
  • Monoisotopic Mass: 686.0103588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 3
  • Complexity: 840
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.4
  • Topological Polar Surface Area: 17.1Ų

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